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Compound of Interest

Compound Name:
2,2',4-Trihydroxy-4'-

methoxybenzophenone

CAS No.: 7392-62-3

Cat. No.: B13755816

Get Quote

Subject: Operational Guide: Proper Disposal Procedures for 2,2',4-Trihydroxy-4'-
methoxybenzophenone (CAS 7392-62-3)

Executive Safety Summary
Immediate Action Required: 2,2',4-Trihydroxy-4'-methoxybenzophenone (CAS 7392-62-3) is

a substituted benzophenone derivative.[1] While often used as a UV absorber or intermediate,

it poses specific environmental risks, particularly to aquatic ecosystems.

Primary Hazard:Aquatic Toxicity (Long-term effects).[2][3][4]

Critical Restriction:ZERO DISCHARGE to municipal drains or sinks.

Disposal Method: High-temperature incineration via a licensed hazardous waste contractor.
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Accurate identification is the first step in compliant disposal. This compound is chemically

distinct from common Oxybenzone (BP-3) due to its specific hydroxylation pattern.

Parameter Technical Detail

Chemical Name 2,2',4-Trihydroxy-4'-methoxybenzophenone

CAS Number 7392-62-3

Molecular Formula C₁₄H₁₂O₅

Synonyms
Methanone, (2,4-dihydroxyphenyl)(2-hydroxy-4-

methoxyphenyl)-

Physical State Pale yellow to off-white crystalline powder

Solubility
Insoluble in water; Soluble in organic solvents

(Ethanol, Acetone, Ethyl Acetate)

GHS Classification
Aquatic Chronic 2 (H411); Skin Irrit. 2 (H315);

Eye Irrit.[1][5] 2A (H319)

Scientific Rationale for Hazards:

Aquatic Toxicity: The benzophenone moiety is lipophilic (log Pow > 3), allowing it to

bioaccumulate in aquatic organisms. The phenolic hydroxyl groups increase reactivity but do

not negate its persistence in water systems.

Irritation: As a polyphenol, it can denature surface proteins on skin and mucous membranes,

leading to contact dermatitis.

Personal Protective Equipment (PPE) Protocol
Why this matters: Benzophenones are potential endocrine disruptors.[6] Standard lab coats are

insufficient for preventing transdermal absorption of fine dusts.
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PPE Category Specification Rationale

Respiratory
N95 / P2 Particulate Respirator

(Minimum)

Prevents inhalation of fine

crystalline dust during

weighing or spill cleanup.

Dermal (Hands)
Nitrile Gloves (Double-gloving

recommended)

Nitrile offers superior

resistance to the organic

solvents (acetone/ethanol)

used to dissolve this

compound. Latex is permeable

to many carrier solvents.

Ocular Chemical Splash Goggles

Prevents ocular injury from

dust or splash hazards; safety

glasses with side shields are

insufficient for powder

handling.

Body Tyvek® Lab Coat or Apron

Disposable sleeves are

recommended to prevent cuff

contamination.

Disposal Decision Logic (Workflow)
The following diagram outlines the decision-making process for segregating waste streams.
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Waste Generation: 
2,2',4-Trihydroxy-4'-methoxybenzophenone

Determine Physical State

Solid Waste 
(Powder, Contaminated Wipes)

Pure Substance

Liquid Waste 
(Solutions in Solvent)

Dissolved

Spill Cleanup

Accidental Release

Segregate into Solid Hazardous Waste Container.
Label: 'Toxic to Aquatic Life'

Segregate into Organic Solvent Waste.
(Non-Halogenated or Halogenated based on solvent)

1. Dampen with Ethanol (prevent dust).
2. Sweep/Wipe.

3. Treat as Solid Waste.

Final Disposal: 
High-Temperature Incineration

Click to download full resolution via product page

Figure 1: Decision logic for segregating 2,2',4-Trihydroxy-4'-methoxybenzophenone waste

streams to ensure compliance with environmental safety standards.

Detailed Operational Protocols
Protocol A: Solid Waste Disposal
Applicability: Expired pure powder, contaminated weighing boats, gloves, and paper towels.

Container Selection: Use a wide-mouth HDPE (High-Density Polyethylene) jar with a screw-

top lid.

Labeling: Affix a hazardous waste tag immediately.

Constituents: "2,2',4-Trihydroxy-4'-methoxybenzophenone".[1][5][7]
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Hazard Checkboxes: [x] Toxic, [x] Irritant.

Note: Explicitly write "Marine Pollutant" if required by your local transport regulations (e.g.,

DOT/ADR).

Storage: Keep container closed at all times. Store in a cool, dry chemical cabinet away from

oxidizers (e.g., nitric acid, permanganates) to prevent potential oxidation reactions.

Protocol B: Liquid Waste (Solutions)
Applicability: Reaction mixtures or mother liquors containing the substance.

Solvent Compatibility: Determine the primary solvent.

If dissolved in Acetone/Ethanol/Methanol: Dispose in Non-Halogenated Organic Waste.

If dissolved in Dichloromethane/Chloroform: Dispose in Halogenated Organic Waste.

Precipitation Check: Ensure the compound does not precipitate out in the waste container,

which can form sludge and clog disposal lines. If the concentration is high (>10%), dilute with

the compatible solvent before disposal.

Prohibition: Never pour aqueous washes containing this compound down the sink. Aqueous

layers must be collected and treated as aqueous hazardous waste.

Protocol C: Spill Management (Immediate Response)
Scenario: You have dropped a vial of the powder on the floor.

Isolate: Evacuate non-essential personnel. Mark the area.

PPE Up: Don N95 mask and double nitrile gloves.

Dampen:Do not dry sweep. Dry sweeping generates dust aerosols which are an inhalation

hazard. Lightly mist the powder with Ethanol (70%) or Acetone to wet it.

Collect: Use a scoop or stiff paper to lift the dampened paste. Place into the Solid Waste

container (Protocol A).
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Decontaminate: Wipe the surface with solvent-soaked paper towels three times. Place these

towels into the same waste container.

Regulatory Compliance & Classification
US EPA (RCRA): This compound is not explicitly P-listed or U-listed.[8] However, under 40

CFR 262.11, the generator must determine if the waste exhibits hazardous characteristics.[2]

Due to its ecotoxicity and potential flammability (if in solvent), it must be managed as

Hazardous Waste.

EU Waste Framework Directive:

Waste Code:16 05 06* (Laboratory chemicals, consisting of or containing hazardous

substances, including mixtures of laboratory chemicals).

Transport (DOT/IATA):

Likely regulated as UN 3077, Environmentally hazardous substance, solid, n.o.s.

(Benzophenone derivative), Class 9, PG III.[2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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